Cas no 1385353-84-3 (N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide)

• Product Name: N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide
• CAS No: 1385353-84-3
• MF: C₁₇H₁₄F₂N₂O₂
• MW: 316.302071094513
• CID: 5445984
• PubChem ID: 72020460
• Update Time: 2025-06-15

N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 1385353-84-3
• AKOS016916464
• N-[CYANO(2-METHYLPHENYL)METHYL]-2-(2,4-DIFLUOROPHENOXY)ACETAMIDE
• Z1158923226
• EN300-26684932
• N-[Cyano-(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide
• N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide

• Inchi： 1S/C17H14F2N2O2/c1-11-4-2-3-5-13(11)15(9-20)21-17(22)10-23-16-7-6-12(18)8-14(16)19/h2-8,15H,10H2,1H3,(H,21,22)
• InChI Key： FABYOODSZLFVLZ-UHFFFAOYSA-N
• SMILES： C(NC(C#N)C1=CC=CC=C1C)(=O)COC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 316.10233402g/mol
• Monoisotopic Mass: 316.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 537.3±50.0 °C(Predicted)
• pka: 11.08±0.46(Predicted)

Additional information on N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide

Comprehensive Overview of N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide (CAS No. 1385353-84-3)

N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide (CAS No. 1385353-84-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a cyano moiety, a 2-methylphenyl ring, and a 2,4-difluorophenoxyacetamide backbone. Its structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

The compound's CAS No. 1385353-84-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such molecules, as they offer templates for designing target-specific inhibitors or sustainable agrochemicals. Users frequently search for "synthesis of N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide" or "applications of CAS 1385353-84-3," reflecting its relevance in synthetic and applied chemistry.

From a pharmaceutical perspective, the 2,4-difluorophenoxy group is notable for its metabolic stability, often enhancing a compound's bioavailability. Meanwhile, the cyano(2-methylphenyl)methyl segment may contribute to binding affinity in enzyme inhibition studies. Researchers investigating fragment-based drug design or covalent inhibitors could leverage this scaffold for optimizing lead compounds.

In agrochemical innovation, the difluorophenoxy motif is associated with herbicidal and fungicidal activity. This aligns with growing demand for low-residue crop protection agents, a hot topic in precision agriculture forums. The compound's structure-activity relationship (SAR) could inspire derivatives with improved environmental profiles—a key focus in EU Green Deal-aligned research.

Analytical characterization of CAS 1385353-84-3 typically involves HPLC-MS and NMR spectroscopy, with users often querying "spectral data for N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide." Computational chemists might employ molecular docking to predict its interactions with biological targets, tapping into the AI-aided molecular modeling trend.

Regulatory-wise, the compound's non-hazardous classification (per standard safety assessments) facilitates its use in research without stringent controls. This distinguishes it from restricted substances while maintaining utility in high-throughput screening platforms. Sustainability-conscious labs may explore catalytic synthesis routes to minimize waste generation during production.

Emerging applications in material science are also plausible, given the electron-withdrawing cyano group and aromatic fluorination. These features could enable its use as a building block for organic semiconductors or liquid crystal formulations—areas gaining traction in flexible electronics research.

For procurement specialists, understanding supply chain dynamics for CAS 1385353-84-3 is essential. Searches like "reliable suppliers of N-[Cyano(2-methylphenyl)methyl]-2-(2,4-difluorophenoxy)acetamide" indicate market interest. Storage recommendations generally emphasize anhydrous conditions to preserve the cyano group's reactivity.

Future research directions may explore biocatalytic derivatization or continuous flow synthesis to align with Industry 4.0 paradigms. The compound's modular structure also positions it as a candidate for combinatorial chemistry libraries, addressing needs in drug repurposing initiatives.